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GPR81 Experimental Context

The table below summarizes key experimental parameters from a relevant study on the GPR81–cAMP–PKA

pathway in rats, which serves as an example for your research [1].

Parameter Details from a Model Study

Research Focus Role of GPR81–cAMP–PKA in endurance training-induced intramuscular
triglyceride (IMTG) accumulation.

Animal Model Male Wistar rats.

GPR81 Antagonist 3-hydroxy-butyrate (3-OBA).

Optimal 3-OBA
Concentration

0.03 M (intramuscular).

Optimal Pre-Exercise
Injection Time

15 minutes before training.

Endurance Training
Protocol

6-week program, 5 days/week. Session: warm-up (7 min), high-intensity
intervals (75% VO₂max, 3 min x 6), low-intensity intervals (65% VO₂max, 3

min x 6), recovery (7 min).
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Graphviz Diagramming Guide

For creating clear and compliant signaling pathway diagrams, here are essential technical specifications

based on your requirements and official Graphviz documentation.

Using the Color Palette

When defining nodes and edges in your DOT script, use the specified color hex codes. Remember to

explicitly set the fontcolor to ensure high contrast against the node's fillcolor [2].

Example Node Definitions:

Diagram Code Example

The following DOT code creates a simplified signaling pathway diagram that adheres to your specifications.
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Diagram Title: GPR81-cAMP-PKA Signaling Pathway

Technical Tips for Graphviz

Left-Aligned Labels: Use \l at the end of each line in a label to ensure text is left-justified [3].

Node Size and Style: For nodes containing only text, use shape=plain or shape=none,
margin=0 to make the node size fit the label precisely [2].

Edge Label Positioning: The labeldistance attribute on edges is set to 2.5 in the example
above, which ensures text does not sit too close to the line [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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